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The selection of a blowing agent in the manufacturing of foams is a critical decision with

significant environmental consequences. Historically, the industry has transitioned through

several generations of blowing agents, driven by increasing awareness of their impact on the

ozone layer and global climate. This guide provides an objective comparison of the

environmental performance of various blowing agents, supported by quantitative data and

detailed experimental methodologies, to aid in the selection of more sustainable alternatives.

Generational Shift in Blowing Agent Technology
The evolution of blowing agents can be categorized into distinct generations, each developed

to address the environmental shortcomings of its predecessors. Early generation agents, such

as chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), were phased out under

the Montreal Protocol due to their high Ozone Depletion Potential (ODP).[1] Subsequent

generations, including hydrofluorocarbons (HFCs), were developed to be non-ozone depleting

but were later identified as potent greenhouse gases with high Global Warming Potential

(GWP).[1] The most recent innovations focus on hydrofluoroolefins (HFOs), hydrocarbons

(HCs), and natural blowing agents like carbon dioxide (CO2) and water, which offer significantly

lower GWP and zero ODP.[1]
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Quantitative Comparison of Environmental Impact
The primary metrics for evaluating the environmental impact of blowing agents are the Ozone

Depletion Potential (ODP) and the Global Warming Potential (GWP). ODP is a relative

measure of a substance's ability to destroy stratospheric ozone, with CFC-11 serving as the

reference point with an ODP of 1.[2][3] GWP is a measure of how much heat a greenhouse gas

traps in the atmosphere over a specific time horizon (typically 100 years), relative to carbon

dioxide, which has a GWP of 1.[2][3] Another important consideration is the emission of Volatile

Organic Compounds (VOCs), which can contribute to the formation of ground-level ozone and

other air quality issues.[4]
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Blowing Agent
Category

Specific
Example

GWP (100-
year)

ODP
VOC
Information

Hydrofluorocarbo

ns (HFCs)
HFC-134a 1,430[5][6] 0[7]

Considered a

VOC.[3]

HFC-245fa 1,030[5] 0[7]
Considered a

VOC.

Hydrofluoroolefin

s (HFOs)
HFO-1234ze(E) <1[8] 0[9]

Generally have

low VOC

reactivity.

HFO-

1336mzz(Z)
2[8] 0[9]

Generally have

low VOC

reactivity.

Hydrocarbons

(HCs)
Cyclopentane ~11 0[3]

Considered a

VOC.[4]

n-Pentane <1[10] 0[3]
Considered a

VOC.[4]

Isobutane ~3 0
Considered a

VOC.[4]

Natural Blowing

Agents

Carbon Dioxide

(CO2)
1[6] 0 Not a VOC.

Water (forms

CO2 in situ)
0 0 Not a VOC.

Visualizing the Evolution of Blowing Agents
The following diagram illustrates the progression of blowing agent technology, highlighting the

key environmental drivers for each transition.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://rtilab.com/analytical-services/materials-testing-division/voc-content-epa-method-24/
https://acp.copernicus.org/articles/24/2023/
https://www.lythouse.com/blog/iso-14067-explained-standards-requirements-for-ghg-emissions
https://www.epa.gov/sites/default/files/2017-10/documents/me-ch129-appendix.pdf
https://rtilab.com/analytical-services/materials-testing-division/voc-content-epa-method-24/
https://www.lythouse.com/blog/iso-14067-explained-standards-requirements-for-ghg-emissions
https://www.ecomatters.nl/services/product-footprint/iso-14067/
https://www.berkeleyanalytical.com/resources/test-methods
https://www.ecomatters.nl/services/product-footprint/iso-14067/
https://www.berkeleyanalytical.com/resources/test-methods
https://www.epa.gov/sites/default/files/2017-10/documents/me-ch129-appendix.pdf
https://eureka.patsnap.com/report-research-on-low-gwp-blowing-agents-for-sustainable-construction-materials
https://www.berkeleyanalytical.com/industries/spray-polyurethane-foam
https://www.epa.gov/sites/default/files/2017-10/documents/me-ch129-appendix.pdf
https://eureka.patsnap.com/report-research-on-low-gwp-blowing-agents-for-sustainable-construction-materials
https://eureka.patsnap.com/report-research-on-low-gwp-blowing-agents-for-sustainable-construction-materials
https://acp.copernicus.org/articles/24/2023/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Generation Second Generation Third Generation

Fourth Generation

CFCs
(e.g., CFC-11)

High ODP, High GWP

HCFCs
(e.g., HCFC-141b)

Lower ODP, High GWP

Montreal Protocol
(Ozone Depletion) HFCs

(e.g., HFC-134a, HFC-245fa)
Zero ODP, High GWP

Phase-out of ODS

HFOs
(e.g., HFO-1234ze)

Zero ODP, Very Low GWP
Kigali Amendment
(Global Warming)

Hydrocarbons
(e.g., Pentane)

Zero ODP, Low GWP

Kigali Amendment
(Global Warming)

Natural Agents
(CO2, Water)

Zero ODP, Very Low GWP

Kigali Amendment
(Global Warming)
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Evolution of Blowing Agent Technology

Experimental Protocols for Environmental Impact
Assessment
A comprehensive evaluation of the environmental impact of blowing agents relies on

standardized experimental protocols. The overarching framework for such an assessment is

the Life Cycle Assessment (LCA), which is conducted according to ISO 14040 and ISO 14044

standards.

Determination of Global Warming Potential (GWP)
The GWP of a substance is not measured directly but is calculated based on its radiative

efficiency (the ability to absorb infrared radiation) and its atmospheric lifetime.

Experimental Workflow for GWP Calculation:
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GWP Determination Protocol

1. Infrared Spectroscopy:
Measure the infrared absorption spectrum

of the blowing agent.

2. Radiative Efficiency Calculation:
Integrate the absorption spectrum over the
thermal infrared region of the atmosphere.

4. GWP Calculation:
Use the calculated radiative efficiency and

atmospheric lifetime in a climate model
to determine the GWP relative to CO2.

3. Atmospheric Lifetime Determination:
- Laboratory studies of reaction rates with

  atmospheric radicals (e.g., OH).
- Photolysis rate measurements.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VOC Emission Testing Protocol

1. Sample Preparation:
Prepare a representative foam sample

according to ASTM D7859-13.

2. Chamber Testing:
Place the sample in a controlled environmental

chamber (e.g., according to ISO 16000-9).

3. Air Sampling:
Collect air samples from the chamber at

specified time intervals onto sorbent tubes
(e.g., EPA Method TO-17).

4. Chemical Analysis:
Analyze the collected samples using thermal

desorption-gas chromatography/mass
spectrometry (TD-GC/MS).

5. Emission Rate Calculation:
Calculate the area-specific emission rate

(e.g., in μg/m²·h).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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